Cas no 6266-68-8 (diethyl 2-methyl-1,3-thiazolidine-2,4-dicarboxylate,hydrochloride)

• Product Name: diethyl 2-methyl-1,3-thiazolidine-2,4-dicarboxylate,hydrochloride
• CAS No: 6266-68-8
• MF: C₁₀H₁₈ClNO₄S
• MW: 283.772221088409
• CID: 957118
• PubChem ID: 54609412
• Update Time: 2025-04-19

diethyl 2-methyl-1,3-thiazolidine-2,4-dicarboxylate,hydrochloride Chemical and Physical Properties

Names and Identifiers

• diethyl 2-methyl-1,3-thiazolidine-2,4-dicarboxylate,hydrochloride
• NSC36838
• NSC-36838
• Diethyl 2-methyl-1,3-thiazolidine-2,4-dicarboxylate--hydrogen chloride (1/1)
• 6266-68-8
• DTXSID80714916

• Inchi： 1S/C10H17NO4S.ClH/c1-4-14-8(12)7-6-16-10(3,11-7)9(13)15-5-2;/h7,11H,4-6H2,1-3H3;1H
• InChI Key： GGBRGLLAEFENMY-UHFFFAOYSA-N
• SMILES： Cl.S1CC(C(=O)OCC)NC1(C(=O)OCC)C

Computed Properties

• Exact Mass: 283.06500
• Monoisotopic Mass: 283.0645069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• PSA: 89.93000
• LogP: 1.66460